Cas no 1805475-02-8 (4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805475-02-8
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 4881345
• Update Time: 2025-10-21

4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5BrF2N2O/c10-2-5-1-6(3-13)14-8(9(11)12)7(5)4-15/h1,4,9H,2H2
• InChI Key： KRCBSXNEIZZZAE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)N=C(C(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8

Additional information on 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805475-02-8)

The compound 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805475-02-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of small-molecule inhibitors and bioactive compounds.

One of the key reasons for the growing interest in 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde is its role in medicinal chemistry. The compound's pyridine core is a common scaffold in many FDA-approved drugs, and the presence of the bromomethyl group allows for further functionalization through cross-coupling reactions. This makes it an invaluable building block for developing targeted therapies, especially in oncology and infectious diseases. Recent studies have highlighted its utility in creating kinase inhibitors, which are pivotal in cancer treatment strategies.

In addition to its pharmaceutical applications, CAS No. 1805475-02-8 is also being investigated for its potential in agrochemical formulations. The difluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of pesticides and herbicides. As the demand for sustainable agriculture solutions rises, this compound could play a critical role in developing next-generation crop protection agents with improved efficacy and environmental safety profiles.

The synthesis and characterization of 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde require advanced organic chemistry techniques, including nucleophilic substitution and palladium-catalyzed cross-coupling. Researchers often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and structural integrity. These methodologies align with the broader trend of green chemistry, where minimizing waste and optimizing reaction conditions are paramount.

From a commercial perspective, the global market for pyridine derivatives is expanding rapidly, driven by their widespread use in drug discovery and industrial applications. Companies specializing in custom synthesis and fine chemicals are increasingly offering CAS No. 1805475-02-8 to meet the demands of academic and industrial researchers. This trend is further amplified by the rise of AI-driven drug discovery, where computational models identify novel compounds, and synthetic chemists validate their potential.

For those seeking to explore the properties of 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde, it is essential to consult reliable safety data sheets (SDS) and adhere to best practices in laboratory handling. While the compound is not classified as hazardous under standard regulations, proper precautions should always be taken to ensure safe usage. This aligns with the broader industry focus on responsible research and ethical sourcing of chemical reagents.

In summary, 4-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805475-02-8) represents a cutting-edge chemical intermediate with multifaceted applications. Its relevance in drug development, agrochemical innovation, and material science underscores its importance in modern scientific research. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in the quest for sustainable and high-performance chemical solutions.